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Compound of Interest

Compound Name: 4-Fluoroiodobenzene-13C6

Cat. No.: B12417708 Get Quote

Disclaimer: This document provides a comprehensive safety overview for 4-
Fluoroiodobenzene-13C6. As no specific safety data sheet (SDS) is available for this

isotopically labeled compound, the following data is derived from the SDS of its unlabeled

analogue, 4-Fluoroiodobenzene (CAS No. 352-34-1). The carbon-13 isotopic labeling is not

anticipated to significantly alter the chemical's fundamental hazardous properties. Researchers

should always consult the specific SDS provided by their supplier before handling this material.

Substance Identification and Properties
4-Fluoroiodobenzene-13C6 is a stable, isotopically labeled version of 4-fluoroiodobenzene,

used as a standard or tracer in various research and development applications, particularly in

drug metabolism studies and quantitative mass spectrometry. Its physical and chemical

characteristics are crucial for safe handling and experimental design.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₆H₄FI [1][2]

Molecular Weight 222.00 g/mol [1][3]

Appearance Liquid [3]

Melting Point -20 °C [3][4]

Boiling Point 182-184 °C (at 760 mmHg) [3][4]

Density 1.925 g/mL at 25 °C [3][4]

Flash Point 68 °C (154.4 °F) - Closed Cup [4]

Solubility Insoluble in water. [5]

Refractive Index n20/D 1.583 [3][4]

Stabilizer
Contains copper as a

stabilizer.
[3][4]

Hazard Identification and Classification
This compound is classified as hazardous. Understanding its specific risks is essential for

implementing appropriate safety measures. The Globally Harmonized System (GHS)

classification provides a universal standard for hazard communication.

Table 2: GHS Hazard Classification
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2

GHS07

(Exclamation

Mark)

Warning

H315: Causes

skin irritation.[1]

[2]

Serious Eye

Damage/Eye

Irritation

2 / 2A

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation.[1][2]

Specific Target

Organ Toxicity

(Single

Exposure)

3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation.[1][2]

Experimental Protocols and Handling
Adherence to strict protocols for handling, storage, and disposal is mandatory to ensure

laboratory safety.

Safe Handling Protocols
Ventilation: Always handle this chemical within a certified chemical fume hood to minimize

inhalation exposure.[6]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the work area.[6] Wash hands thoroughly after handling.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and take precautionary measures against static discharge.[6][7]

Procedural: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Storage Conditions
Container: Keep the container tightly closed and stored in a dry, cool, and well-ventilated

place.[7][8]
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Environment: Protect from direct sunlight.[8][9] For long-term stability, refrigeration is

recommended.[9]

Incompatibilities: Store away from strong oxidizing agents.[10]

Emergency Procedures and First Aid
Rapid and appropriate response to exposure or spills is critical.

Table 3: First Aid Measures

Exposure Route Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][6]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water or shower for at

least 15 minutes. Seek medical attention if

irritation develops or persists.[6][7]

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[6][7]
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Specific Hazards: The material is combustible.[8] Containers may explode when heated.[8]

Vapors may form explosive mixtures with air and travel to a source of ignition and flash back.

[6][7]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may form, including carbon oxides, hydrogen fluoride, and hydrogen iodide.[10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Exposure Controls and Personal Protection
A multi-layered approach to exposure control, prioritizing engineering solutions over personal

protective equipment (PPE), is best practice.
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Hierarchy of Controls for Safe Handling

Elimination
(Not possible for this substance)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The hierarchy of controls prioritizes safer systems over reliance on PPE.

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Specification

Eye/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[9]

Skin
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat. Ensure full body coverage.

Respiratory

A NIOSH/MSHA-approved respirator is required

if exposure limits are exceeded or irritation is

experienced. Use a respirator with an organic

vapor cartridge.

Spill Management and Disposal
A systematic workflow must be followed to safely manage spills and dispose of waste.
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Chemical Spill Response Workflow

1. Alert & Evacuate
(Notify personnel, secure area)

2. Assess Risk
(Identify substance, estimate quantity)

3. Don PPE
(Select appropriate gloves, goggles, etc.)

4. Contain Spill
(Use inert absorbent material like sand or vermiculite)

5. Collect Waste
(Carefully scoop absorbed material into a container)

6. Decontaminate
(Clean spill area and equipment)

7. Dispose
(Label and manage as hazardous waste)

Click to download full resolution via product page

Caption: A systematic workflow for safe and effective chemical spill response.
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Disposal Considerations
Chemical Waste: This material must be disposed of as hazardous waste. Offer surplus and

non-recyclable solutions to a licensed disposal company.[2]

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local, state, and federal regulations.[2]

Toxicological and Transport Information
Toxicological Profile
Specific quantitative toxicological data such as LD50 or LC50 for 4-fluoroiodobenzene is not

available in the provided search results.[10] The primary known toxicological effects are

irritation to the skin, eyes, and respiratory system.[1][2]

Transport Regulations
According to the safety data sheets reviewed, 4-fluoroiodobenzene is not classified as

dangerous goods for transport under DOT (US), IMDG, and IATA regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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